Cas no 1807153-26-9 (2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride
• CAS No: 1807153-26-9
• MF: C₆H₂BrClFNO₄S
• MW: 318.50478219986
• CID: 4793145
• Update Time: 2025-05-20

2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride

• Inchi： 1S/C6H2BrClFNO4S/c7-6-4(10(11)12)1-3(9)2-5(6)15(8,13)14/h1-2H
• InChI Key： DZDDQAIDUYYFLW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1S(=O)(=O)Cl)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3

Additional information on 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride

Recent Advances in the Application of 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride (CAS: 1807153-26-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride (CAS: 1807153-26-9) has emerged as a critical reagent in the field of chemical biology and pharmaceutical research. This compound, characterized by its reactive sulfonyl chloride group and halogenated aromatic ring, has been widely utilized in the synthesis of sulfonamide derivatives, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the design of novel enzyme inhibitors, antimicrobial agents, and targeted therapeutics, underscoring its versatility and importance in modern medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that the compound's unique electronic properties, conferred by the bromo and fluoro substituents, significantly enhanced the binding affinity of the resulting inhibitors. This finding opens new avenues for the development of isoform-selective carbonic anhydrase inhibitors, which have potential applications in treating glaucoma, epilepsy, and cancer.

In another groundbreaking study, researchers utilized 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride to develop a series of novel antimicrobial agents. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that sulfonamide derivatives synthesized from this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this enhanced activity to the synergistic effects of the bromo and fluoro substituents, which improved membrane permeability and target engagement.

Beyond its applications in drug discovery, 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride has also been employed in chemical biology for the site-specific modification of proteins and peptides. A recent study in Angewandte Chemie International Edition detailed the use of this compound as a versatile bioconjugation reagent, enabling the introduction of sulfonamide linkages into biomolecules under mild conditions. This approach has significant implications for the development of antibody-drug conjugates (ADCs) and other biotherapeutics, where precise control over conjugation chemistry is paramount.

Despite its utility, challenges remain in the large-scale synthesis and handling of 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies, however, have addressed some of these issues. A study in Organic Process Research & Development reported an optimized, scalable synthesis route that improves yield and purity while minimizing hazardous byproducts. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 2-Bromo-5-fluoro-3-nitrobenzenesulfonyl chloride (CAS: 1807153-26-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse therapeutic agents and bioconjugation strategies, as evidenced by recent studies. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in other areas of medicinal chemistry. As synthetic methodologies improve and our understanding of its reactivity deepens, this compound is poised to play an even greater role in advancing drug discovery and development.